Cas no 945391-06-0 (3-Chloro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzonitrile)

3-Chloro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzonitrile structure
945391-06-0 structure
Product Name:3-Chloro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzonitrile
CAS No:945391-06-0
MF:C13H15BClNO2
MW:263.527702569962
MDL:MFCD18072641
CID:2123041
PubChem ID:52988025
Update Time:2024-10-25

3-Chloro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzonitrile Chemical and Physical Properties

Names and Identifiers

    • 3-chloro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzonitrile
    • 2-Chloro-4-cyanophenylboronic Acid Pinacol Ester
    • 3-chloro-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)benzonitrile
    • SY039456
    • AK542533
    • 3-Chloro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzonitrile (ACI)
    • DA-00385
    • MFCD18072641
    • 945391-06-0
    • SCHEMBL10041745
    • AKOS027460753
    • DS-3280
    • Z2049758230
    • AC1759
    • EN300-7391353
    • VMB39106
    • 3-Chloro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzonitrile
    • MDL: MFCD18072641
    • Inchi: 1S/C13H15BClNO2/c1-12(2)13(3,4)18-14(17-12)10-6-5-9(8-16)7-11(10)15/h5-7H,1-4H3
    • InChI Key: AGVDMZNQFRCYMD-UHFFFAOYSA-N
    • SMILES: N#CC1C=C(Cl)C(B2OC(C)(C)C(C)(C)O2)=CC=1

Computed Properties

  • Exact Mass: 263.0884366g/mol
  • Monoisotopic Mass: 263.0884366g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 1
  • Complexity: 360
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 42.2

Experimental Properties

  • Boiling Point: 362.8±32.0℃/760mmHg

3-Chloro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzonitrile Pricemore >>

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3-Chloro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzonitrile Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Potassium acetate Catalysts: [1,1′-Bis(diphenylphosphino)ferrocene]dichloropalladium Solvents: 1,4-Dioxane ;  rt → reflux; 12 h, reflux
Reference
Zig-Zag Type Molecular Design Strategy of N-Type Hosts for Sky-Blue Thermally-Activated Delayed Fluorescence Organic Light-Emitting Diodes
Yang, Chang Yoon; Lee, Kyung Hyung; Lee, Jun Yeob, Chemistry - A European Journal, 2020, 26(11), 2429-2435

Production Method 2

Reaction Conditions
1.1 Reagents: Sodium nitrite ,  Hydrochloric acid Solvents: Water ;  30 min, 0 °C
1.2 Reagents: Sodium iodide Solvents: Water ;  15 min, 0 °C
1.3 Reagents: Potassium acetate Catalysts: [1,1′-Bis(diphenylphosphino)ferrocene]dichloropalladium Solvents: Dimethyl sulfoxide ;  2 d, 90 °C
Reference
Synthesis of Ladder-Type π-Conjugated Heteroacenes via Palladium-Catalyzed Double N-Arylation and Intramolecular O-Arylation
Kawaguchi, Keiko; Nakano, Koji; Nozaki, Kyoko, Journal of Organic Chemistry, 2007, 72(14), 5119-5128

Production Method 3

Reaction Conditions
1.1 Reagents: Potassium acetate Catalysts: [1,1′-Bis(diphenylphosphino)ferrocene]dichloropalladium Solvents: 1,4-Dioxane ;  8 h, 100 °C
Reference
Compound including nitrogen and organic electroluminescent device including the nitrogen-containing heterocyclic compounds
, United States, , ,

Production Method 4

Reaction Conditions
1.1 Reagents: Potassium acetate Catalysts: [1,1′-Bis(diphenylphosphino)ferrocene]dichloropalladium Solvents: Toluene ;  8 h, 110 °C; 110 °C → rt
1.2 Reagents: Water ;  0.5 h, rt
Reference
Preparation of triazine compound for organic light emitting diodes
, China, , ,

Production Method 5

Reaction Conditions
1.1 Reagents: Potassium acetate Catalysts: [1,1′-Bis(diphenylphosphino)ferrocene]dichloropalladium Solvents: 1,4-Dioxane ;  12 h, 80 °C
Reference
Preparation of condensed ring derivatives for treating hyperuricemia and related diseases
, World Intellectual Property Organization, , ,

Production Method 6

Reaction Conditions
1.1 Reagents: Sodium acetate Catalysts: [1,1′-Bis(diphenylphosphino)ferrocene]dichloropalladium Solvents: 1,2-Dimethoxyethane ;  1 h, 150 °C
Reference
Bicyclic heterocycle derivatives and methods of use thereof
, World Intellectual Property Organization, , ,

3-Chloro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzonitrile Raw materials

3-Chloro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzonitrile Preparation Products

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